Cas no 104745-51-9 (Benzene, 1,3,5-trifluoro-2-(methylthio)-)
Benzene, 1,3,5-trifluoro-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-trifluoro-2-(methylthio)-
- methyl(2,4,6-trifluorophenyl)sulfane
- 104745-51-9
- CS-0190600
- SCHEMBL776662
- 1,3,5-trifluoro-2-methylsulfanylbenzene
- MFCD32902801
- E96290
-
- Inchi: 1S/C7H5F3S/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
- InChI Key: LCIZHUFQFXYTES-UHFFFAOYSA-N
- SMILES: S(C)C1C(=CC(=CC=1F)F)F
Computed Properties
- Exact Mass: 178.00640582g/mol
- Monoisotopic Mass: 178.00640582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 25.3Ų
Benzene, 1,3,5-trifluoro-2-(methylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021PWP-500mg |
methyl(2,4,6-trifluorophenyl)sulfane |
104745-51-9 | 500mg |
$552.00 | 2023-12-16 | ||
| Aaron | AR021PWP-1g |
methyl(2,4,6-trifluorophenyl)sulfane |
104745-51-9 | 1g |
$735.00 | 2023-12-16 | ||
| abcr | AB574701-250mg |
Methyl(2,4,6-trifluorophenyl)sulfane; . |
104745-51-9 | 250mg |
€354.30 | 2024-07-20 | ||
| abcr | AB574701-1g |
Methyl(2,4,6-trifluorophenyl)sulfane; . |
104745-51-9 | 1g |
€656.60 | 2024-07-20 | ||
| abcr | AB574701-5g |
Methyl(2,4,6-trifluorophenyl)sulfane; . |
104745-51-9 | 5g |
€2207.90 | 2024-07-20 |
Benzene, 1,3,5-trifluoro-2-(methylthio)- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on Benzene, 1,3,5-trifluoro-2-(methylthio)-
Research Brief on Benzene, 1,3,5-trifluoro-2-(methylthio)- (CAS: 104745-51-9): Recent Advances and Applications
Benzene, 1,3,5-trifluoro-2-(methylthio)- (CAS: 104745-51-9) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the design of novel bioactive molecules. This research brief consolidates the latest findings on the synthesis, characterization, and applications of this compound, providing insights into its role in drug discovery and development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for Benzene, 1,3,5-trifluoro-2-(methylthio)-, emphasizing its utility in the preparation of sulfur-containing fluorinated compounds. The study highlighted the compound's reactivity under palladium-catalyzed cross-coupling conditions, enabling the efficient construction of complex molecular architectures. These findings underscore the compound's potential as a key intermediate in the synthesis of fluorinated pharmaceuticals, which are increasingly important in addressing drug resistance and improving metabolic stability.
Another notable advancement was reported in a 2024 ACS Chemical Biology paper, where Benzene, 1,3,5-trifluoro-2-(methylthio)- was employed as a precursor for the development of fluorinated protease inhibitors. The study demonstrated that the incorporation of this compound into inhibitor scaffolds enhanced binding affinity and selectivity towards target enzymes, attributed to the synergistic effects of fluorine and sulfur functionalities. This research opens new avenues for the design of next-generation therapeutics targeting infectious diseases and cancer.
Beyond its applications in drug design, recent investigations have also explored the physicochemical properties of Benzene, 1,3,5-trifluoro-2-(methylthio)-. A 2023 study in The Journal of Physical Chemistry A utilized advanced spectroscopic techniques and computational modeling to elucidate its electronic structure and intermolecular interactions. The results revealed that the compound exhibits significant polarization effects, which could be leveraged in materials science for the development of organic electronic devices and sensors.
In conclusion, Benzene, 1,3,5-trifluoro-2-(methylthio)- (CAS: 104745-51-9) represents a promising scaffold in both pharmaceutical and materials science research. Its unique combination of fluorine and sulfur substituents offers distinct advantages in molecular design, paving the way for innovative applications. Future studies are expected to further explore its potential in targeted drug delivery systems and functional materials, solidifying its role as a key player in the field of chemical biology.
104745-51-9 (Benzene, 1,3,5-trifluoro-2-(methylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)